Cas no 185154-05-6 (2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methanesulfonyl]thiophene)

• Product name: 2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methanesulfonyl]thiophene
• CAS No: 185154-05-6
• MF: C₁₄H₁₈O₂S₂
• MW: 282.421521663666
• CID: 2784787
• PubChem ID: 71348988

2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methanesulfonyl]thiophene Chemical and Physical Properties

Names and Identifiers

• 2-[(6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)methanesulfonyl]thiophene
• DTXSID10774861
• 185154-05-6

• Inchi： InChI=1S/C14H18O2S2/c1-14(2)11-6-5-10(12(14)8-11)9-18(15,16)13-4-3-7-17-13/h3-5,7,11-12H,6,8-9H2,1-2H3
• InChI Key： VHUMFPVRUOKCQG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 282.07482216Da
• Monoisotopic Mass: 282.07482216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų
• XLogP3: 3.2